Cas no 1823607-29-9 (5-(2-Aminoethyl)-7-ethyl-5,7-diazaspiro[2.5]octane-4,6,8-trione hydrochloride)

• Product Name: 5-(2-Aminoethyl)-7-ethyl-5,7-diazaspiro[2.5]octane-4,6,8-trione hydrochloride
• CAS No: 1823607-29-9
• MF: C₁₀H₁₆ClN₃O₃
• MW: 261.705341339111
• MDL: MFCD28166032
• CID: 4775851
• PubChem ID: 86263303
• Update Time: 2025-10-30

5-(2-Aminoethyl)-7-ethyl-5,7-diazaspiro[2.5]octane-4,6,8-trione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(2-aminoethyl)-7-ethyl-5,7-diazaspiro[2.5]octane-4,6,8-trione hydrochloride
• 7-(2-aminoethyl)-5-ethyl-5,7-diazaspiro[2.5]octane-4,6,8-trione;hydrochloride
• 5-(2-Aminoethyl)-7-ethyl-5,7-diazaspiro[2.5]octane-4,6,8-trione hydrochloride

• MDL： MFCD28166032
• Inchi： 1S/C10H15N3O3.ClH/c1-2-12-7(14)10(3-4-10)8(15)13(6-5-11)9(12)16;/h2-6,11H2,1H3;1H
• InChI Key： HBNNIGZYYXQKKQ-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2(C(N(CC)C(N1CCN)=O)=O)CC2

Computed Properties

• Exact Mass: 261.0880191 g/mol
• Monoisotopic Mass: 261.0880191 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 261.70
• Topological Polar Surface Area: 83.7

Additional information on 5-(2-Aminoethyl)-7-ethyl-5,7-diazaspiro[2.5]octane-4,6,8-trione hydrochloride

5-(2-Aminoethyl)-7-Ethyl-5,7-Diazaspiro[2.5]octane-4,6,8-trione Hydrochloride (CAS No. 1823607-29-9): An Overview

5-(2-Aminoethyl)-7-Ethyl-5,7-diazaspiro[2.5]octane-4,6,8-trione hydrochloride (CAS No. 1823607-29-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and potential biological activities. The presence of the aminoethyl and ethyl groups, along with the diazaspiro ring system, contributes to its diverse pharmacological properties.

The diazaspiro ring system is a key structural motif in many bioactive molecules, including those with potential therapeutic applications. The spirocyclic structure provides enhanced conformational rigidity and stability, which can improve the compound's pharmacokinetic and pharmacodynamic profiles. The aminoethyl group introduces a basic nitrogen atom, which can participate in hydrogen bonding and other non-covalent interactions with biological targets. The ethyl substituent adds hydrophobicity and can influence the compound's solubility and membrane permeability.

Recent studies have explored the potential of 5-(2-Aminoethyl)-7-Ethyl-5,7-diazaspiro[2.5]octane-4,6,8-trione hydrochloride in various therapeutic areas. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This suggests that it may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its potential as an antiviral agent. Preliminary studies have indicated that 5-(2-Aminoethyl)-7-Ethyl-5,7-diazaspiro[2.5]octane-4,6,8-trione hydrochloride can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry into host cells and inhibition of viral protein synthesis.

In addition to its anti-inflammatory and antiviral properties, this compound has also shown promise in neurodegenerative diseases. Research has demonstrated that it can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective effect is thought to be mediated by its ability to modulate intracellular signaling pathways involved in cell survival and death.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its improved solubility and stability in aqueous environments. This makes it suitable for formulation into various dosage forms, including oral tablets, injectable solutions, and topical formulations.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(2-Aminoethyl)-7-Ethyl-5,7-diazaspiro[2.5]octane-4,6,8-trione hydrochloride in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, 5-(2-Aminoethyl)-7-Ethyl-5,7-diazaspiro[2.5]octane-4,6,8-trione hydrochloride (CAS No. 1823607-29-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry.